2,8,14-Triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-7-one

Specification

• CAS No.: 1258639-37-0
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2,8,14-triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-trien-7-one
• Standard InChI: InChI=1S/C11H13N3O/c15-11-9-4-2-6-14(9)10-8(7-13-11)3-1-5-12-10/h1,3,5,9H,2,4,6-7H2,(H,13,15)
• Standard InChI Key: OMPHOCRXKJDUIW-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)NCC3=C(N2C1)N=CC=C3
• Canonical SMILES: C1CC2C(=O)NCC3=C(N2C1)N=CC=C3

Introduction

Chemical Identification

Nomenclature and Basic Information

2,8,14-Triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-7-one represents a complex heterocyclic compound containing three nitrogen atoms within its structure. This compound is cataloged in chemical databases and repositories with the following identifiers:

Parameter	Value
CAS Registry Number	1258639-37-0
Molecular Formula	C₁₁H₁₃N₃O
Molecular Weight	203.24 g/mol
MDL Number	MFCD17480376
InChIKey	OMPHOCRXKJDUIW-UHFFFAOYSA-N

The compound is primarily cataloged for research purposes, appearing in chemical supplier inventories such as AK Scientific (catalog #6799DH) and Ambeed (catalog #A1122232).

Structural Representation

The molecular structure of 2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-7-one can be represented through various chemical notation systems:

Notation Type	Representation
SMILES	c1cc2c(nc1)N3CCCC3C(=O)NC2
InChI	InChI=1S/C11H13N3O/c15-11-9-4-2-6-14(9)10-8(7-13-11)3-1-5-12-10/h1,3,5,9H,2,4,6-7H2,(H,13,15)

The structure consists of a tricyclic framework with three nitrogen atoms at positions 2, 8, and 14, along with a ketone functional group at position 7. The compound contains multiple ring systems with specific bridging patterns, as indicated by the bracketed notation [8.4.0.0,2,6] in its systematic name.

Physical and Chemical Properties

Thermodynamic Properties

The compound demonstrates the following thermodynamic properties, which are crucial for handling and processing:

Property	Value
Flash Point	249.7±28.7 °C
Boiling Point	489.3±45.0 °C at 760 mmHg
Density	1.3±0.1 g/cm³
Vapor Pressure	0.0±1.2 mmHg at 25°C
Polarizability	22.1±0.5 10⁻²⁴cm³

These thermodynamic parameters indicate that the compound has a high boiling point and flash point, characteristic of its complex molecular structure and the presence of multiple aromatic rings and heteroatoms.

GHS Classification	Category
Skin irritation	Category 2
Eye irritation	Category 2A
Specific target organ toxicity - single exposure	Category 3, Respiratory system
Signal Word	Warning

The compound carries the following hazard statements:

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary Statement	Description
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P264	Wash skin thoroughly after handling
P271	Use only outdoors or in a well-ventilated area
P280	Wear protective gloves/protective clothing/eye protection/face protection
P302+P352	IF ON SKIN: Wash with plenty of soap and water
P304+P340	IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
P312	Call a poison center or doctor if you feel unwell
P321	Specific treatment (see supplemental first aid instructions on label)
P332+P313	If skin irritation occurs: Get medical advice/attention
P337+P313	If eye irritation persists: Get medical advice/attention
P362	Take off contaminated clothing and wash before reuse
P403+P233	Store in a well-ventilated place. Keep container tightly closed
P405	Store locked up
P501	Dispose of contents/container to an approved waste disposal plant

Additional experimental considerations include:

• Wearing protective glasses, protective clothing, masks, and gloves during experimentation

• Avoiding contact with skin

• Proper storage and disposal of waste materials to prevent environmental contamination

Applications and Research Uses

Current Research Applications

The primary documented application of 2,8,14-triazatricyclo[8.4.0.0,2,6]tetradeca-1(14),10,12-trien-7-one is in pharmaceutical research and development. Specifically, it serves as:

• A reference standard for pharmaceutical impurity analysis

• A reagent in biological and medicinal research contexts

Supplier	Catalog Number	Specification
AK Scientific	6799DH	Research grade
Ambeed	A1122232	95% purity
BIOFOUNT	HCC350440-25mg	97% purity, 25mg

Commercial pricing indicates a typical cost of approximately ¥798.00 for a 25mg quantity at 97% purity, suggesting it is a specialized research chemical with limited production scale.

Storage Duration	Recommended Temperature
Short-term (1-2 weeks)	-4°C
Long-term (1-2 years)	-20°C

These storage recommendations suggest the compound may be susceptible to degradation or decomposition under ambient conditions over extended periods.

Container Requirements

The compound should be stored in tightly sealed containers to prevent exposure to atmospheric moisture and oxygen. Storage vessels should be compatible with the chemical properties of the compound and labeled clearly with appropriate hazard information.